1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-ethylthiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-ethylthiourea
• InChI: InChI=1S/C13H20N2O2S/c1-4-14-13(18)15-8-7-10-5-6-11(16-2)12(9-10)17-3/h5-6,9H,4,7-8H2,1-3H3,(H2,14,15,18)
• InChI Key: VSBSOPARBOJNRD-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NCCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-ethylthiourea is an organic compound characterized by the presence of a thiourea group attached to a 3,4-dimethoxyphenyl ethyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-ethylthiourea typically involves the reaction of 3,4-dimethoxyphenethylamine with ethyl isothiocyanate. The reaction is carried out in an appropriate solvent, such as ethanol or methanol, under reflux conditions. The product is then purified through recrystallization or chromatography techniques .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions: 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-ethylthiourea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of corresponding amines.

Substitution: The thiourea group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles like amines, alcohols; reactions often conducted in polar solvents.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Thiourea derivatives with different substituents.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Studied for its potential therapeutic effects, particularly in the treatment of ulcers and other gastrointestinal disorders.

Industry: Utilized in the development of novel materials with specific properties, such as enhanced thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-ethylthiourea involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Inhibiting Enzymes: It can inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions.

Modulating Receptors: The compound may bind to specific receptors, influencing signal transduction pathways and cellular responses.

Interacting with DNA/RNA: It can interact with nucleic acids, affecting gene expression and protein synthesis.

Comparison with Similar Compounds

1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-ethylthiourea can be compared with other similar compounds, such as:

3,4-Dimethoxyphenethylamine: A precursor in the synthesis of the target compound, known for its psychoactive properties.

Thiourea Derivatives: Compounds with similar thiourea groups, often studied for their diverse biological activities.

Sulfoxides and Sulfones: Oxidation products of thiourea compounds, with distinct chemical and biological properties